Cas no 1638765-19-1 (methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride)

• Product Name: methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride
• CAS No: 1638765-19-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD28501605
• CID: 2094406
• PubChem ID: 91800892
• Update Time: 2025-05-20

methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-(aminomethyl)cyclobutyl)acetate hydrochloride
• methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride
• 1638765-19-1
• Cyclobutaneacetic acid, 3-(aminomethyl)-, methyl ester, hydrochloride (1:1)
• PB41065
• Methyl 2-[3-(aminomethyl)cyclobutyl]acetate HCl
• methyl 2-[3-(aminomethyl)cyclobutyl]acetate;hydrochloride
• AKOS025289755
• Rel-methyl 2-((1s,3s)-3-(aminomethyl)cyclobutyl)acetate hydrochloride
• CS-0049184
• MFCD28501605
• AS-52320
• P14785
• Rel-methyl 2-((1r,3r)-3-(aminomethyl)cyclobutyl)acetate hydrochloride
• EN300-761701
• NQC76519
• 968-003-8

• MDL： MFCD28501605
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)4-6-2-7(3-6)5-9;/h6-7H,2-5,9H2,1H3;1H
• InChI Key： IRSAIIPSQDUMJU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1CC(CN)C1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride

Research Briefing on Methyl 2-[3-(Aminomethyl)cyclobutyl]acetate Hydrochloride (CAS: 1638765-19-1)

Methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride (CAS: 1638765-19-1) is a cyclobutane-derived compound that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a cyclobutyl ring substituted with an aminomethyl group and an ester-functionalized acetate moiety, making it a versatile intermediate for the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

Recent research has focused on the synthesis and characterization of methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride, with an emphasis on optimizing its production for scalability and purity. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm the structural integrity and purity of the compound. These efforts are critical for ensuring its suitability as a building block in the synthesis of more complex molecules, such as protease inhibitors and receptor modulators.

One of the key areas of investigation involves the compound's role as a precursor in the development of small-molecule inhibitors targeting enzymes like dipeptidyl peptidase-4 (DPP-4) and gamma-secretase. Preliminary in vitro studies have demonstrated that derivatives of methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride exhibit promising inhibitory activity against these enzymes, which are implicated in diabetes and Alzheimer's disease, respectively. These findings highlight the compound's potential as a scaffold for designing next-generation therapeutics with improved efficacy and safety profiles.

In addition to its applications in enzyme inhibition, methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride has also been explored for its utility in peptide mimetics and prodrug design. The presence of both amino and ester functional groups allows for facile modification, enabling the incorporation of the compound into peptide backbones or the development of prodrugs with enhanced bioavailability. Recent studies have reported successful conjugation of the compound with bioactive peptides, resulting in hybrids with improved pharmacokinetic properties and target specificity.

Despite these advancements, challenges remain in the broader application of methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride. Issues such as metabolic stability, off-target effects, and synthetic scalability need to be addressed through further research. Ongoing studies are investigating the compound's behavior in in vivo models, with a focus on optimizing its pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, methyl 2-[3-(aminomethyl)cyclobutyl]acetate hydrochloride (CAS: 1638765-19-1) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and functional versatility make it a valuable tool for drug discovery, particularly in the development of enzyme inhibitors and peptide-based therapeutics. Continued research into its pharmacological properties and synthetic optimization will be essential for unlocking its full potential in addressing unmet medical needs.